Cas no 121629-14-9 (methyl 4,4-difluorocyclohexane-1-carboxylate)

• Product Name: methyl 4,4-difluorocyclohexane-1-carboxylate
• CAS No: 121629-14-9
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• MDL: MFCD11040454
• CID: 139379
• PubChem ID: 14365661
• Update Time: 2025-11-01

methyl 4,4-difluorocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 4,4-difluoro-, methyl ester
• 4,4-difluoroCyclohexanecarboxylic acid methyl ester
• Methyl 4,4-difluorocyclohexanecarboxylate
• 1,1-difluoro-3-phenylpropane
• 1,1-difluoro-3-phenyl-propane
• 1,1-difluoro-4-carbomethoxy-cyclohexane
• ACMC-20n4t2
• AG-L-17259
• AGN-PC-00H0V3
• Benzene, (3,3-difluoropropyl)-
• CTK0B2433
• SureCN4192452
• methyl 4,4-difluorocyclohexane-1-carboxylate
• Cyclohexanecarboxylic acid, 4,4-difluoro-, methyl ester
• Cyclohexanecarboxylicacid, 3,3-difluoro-5-[[(phenylmethoxy)carbonyl]amino]-, methyl ester,(1R,5S)-rel-
• XHYGYNWRARNCHL-UHFFFAOYSA-N
• RP23942
• AB62807
• methyl 4,4-difluorocyclohexane carboxylate
• 8
• SCHEMBL17584
• 4,4-Difluoro-cyclohexanecarboxylic acid methyl ester
• FT-0759473
• A891566
• 882855-71-2
• DTXSID40559426
• AS-50751
• Methyl4,4-difluorocyclohexanecarboxylate
• MFCD11040454
• J-520154
• FT-0722924
• P11009
• AKOS005063374
• 121629-14-9
• CS-W020164
• AMY15600
• J-520157
• SY108465
• DB-001399

• MDL： MFCD11040454
• Inchi： 1S/C8H12F2O2/c1-12-7(11)6-2-4-8(9,10)5-3-6/h6H,2-5H2,1H3
• InChI Key： XHYGYNWRARNCHL-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)OC)CC1)F

Computed Properties

• Exact Mass: 178.08056
• Monoisotopic Mass: 178.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.13
• Boiling Point: 182 ºC
• Flash Point: 62 ºC
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on methyl 4,4-difluorocyclohexane-1-carboxylate

Methyl 4,4-Difluorocyclohexane-1-carboxylate (CAS No. 121629-14-9): An Overview of Its Properties, Applications, and Recent Research

Methyl 4,4-difluorocyclohexane-1-carboxylate (CAS No. 121629-14-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring substituted with two fluorine atoms at the 4-position and a methyl ester group at the 1-position. These structural elements contribute to its distinct chemical properties and potential applications in various scientific domains.

The molecular formula of methyl 4,4-difluorocyclohexane-1-carboxylate is C₈H₁₁F₂O₂, and its molecular weight is approximately 175.17 g/mol. The compound is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but has limited solubility in water. These solubility properties make it suitable for use in a variety of chemical reactions and formulations.

In terms of physical properties, methyl 4,4-difluorocyclohexane-1-carboxylate exhibits a boiling point of around 150°C at atmospheric pressure and a melting point of approximately -30°C. Its density is about 1.2 g/cm³ at room temperature. These properties are crucial for understanding its behavior in different environments and applications.

The chemical reactivity of methyl 4,4-difluorocyclohexane-1-carboxylate is influenced by the presence of the fluorine atoms and the ester group. The fluorine atoms enhance the compound's stability and reduce its reactivity towards nucleophilic attack, making it less susceptible to hydrolysis compared to non-fluorinated analogs. The ester group, on the other hand, can undergo hydrolysis under acidic or basic conditions to form the corresponding carboxylic acid and methanol.

Methyl 4,4-difluorocyclohexane-1-carboxylate has found applications in several areas of chemistry and pharmaceutical research. One notable application is in the synthesis of fluorinated compounds, which are valuable intermediates in the production of pharmaceuticals, agrochemicals, and materials science products. The presence of fluorine atoms can significantly alter the biological activity and physicochemical properties of molecules, making them useful for drug discovery and development.

In recent years, there has been growing interest in the use of methyl 4,4-difluorocyclohexane-1-carboxylate as a building block for the synthesis of novel pharmaceutical candidates. For instance, researchers have explored its potential as a precursor for the synthesis of antiviral agents and anticancer drugs. The unique structural features of this compound allow for the introduction of fluorine atoms at specific positions, which can enhance the potency and selectivity of these drugs.

A study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from methyl 4,4-difluorocyclohexane-1-carboxylate and their evaluation as inhibitors of a specific enzyme involved in cancer cell proliferation. The results showed that several derivatives exhibited potent inhibitory activity against the target enzyme, suggesting their potential as lead compounds for further drug development.

Beyond pharmaceutical applications, methyl 4,4-difluorocyclohexane-1-carboxylate has also been investigated for its use in materials science. Fluorinated compounds are known for their low surface energy and excellent thermal stability, making them suitable for applications such as coatings, lubricants, and polymers. Researchers have explored the use of this compound as a monomer or modifier in polymer synthesis to enhance the performance properties of resulting materials.

In conclusion, methyl 4,4-difluorocyclohexane-1-carboxylate (CAS No. 121629-14-9) is a multifaceted compound with a wide range of applications in chemistry and pharmaceutical research. Its unique structural features contribute to its stability and reactivity profile, making it an attractive candidate for various scientific endeavors. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in modern scientific advancements.